Cas no 749920-55-6 (5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 749920-55-6
• MF: C₈H₅IN₄O₂
• MW: 316.055372953415
• CID: 3107177
• PubChem ID: 2120275
• Update Time: 2025-10-30

5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-tetrazol-1-yl-benzoic acid
• 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• F3284-8070
• G23014
• 5-iodo-2-(1H-tetrazol-1-yl)benzoic acid
• 749920-55-6
• C8H5IN4O2
• MFCD06337020
• Z56989633
• 5-iodo-2-(tetrazol-1-yl)benzoic Acid
• 958-997-1
• VU0608725-1
• 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoicacid
• EN300-09987
• AKOS000117448
• ZEB92055

• Inchi： 1S/C8H5IN4O2/c9-5-1-2-7(6(3-5)8(14)15)13-4-10-11-12-13/h1-4H,(H,14,15)
• InChI Key： SPRAXFHDMAPZNE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)N1C=NN=N1

Computed Properties

• Exact Mass: 315.94572Da
• Monoisotopic Mass: 315.94572Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

Introduction to 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS No. 749920-55-6)

5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 749920-55-6, this molecule represents a unique structural motif combining an iodinated aromatic ring with a tetrazole moiety, making it a versatile scaffold for further chemical modifications and biological investigations. The benzoic acid backbone provides a well-established pharmacophore, while the iodine substituent and tetrazole group introduce additional functional handles that are highly valuable in drug discovery and material science applications.

The compound's structural features position it as a promising candidate for exploring novel therapeutic interventions. The presence of the tetrazole ring, known for its role in various bioactive molecules, suggests potential interactions with biological targets such as enzymes and receptors. Meanwhile, the iodo substituent on the benzene ring enhances its reactivity, enabling further derivatization through cross-coupling reactions like Suzuki or Stille couplings. These attributes make 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid a valuable building block in synthetic chemistry and a candidate for developing next-generation pharmaceuticals.

In recent years, there has been growing interest in tetrazole-containing compounds due to their diverse biological activities. Studies have demonstrated that tetrazoles can act as pharmacological tools by modulating enzyme activity and receptor binding. For instance, derivatives of tetrazole have been explored for their potential in anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of a benzoic acid moiety into this framework not only enhances solubility but also allows for further functionalization to tailor specific biological properties. This combination of structural elements makes 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid a compelling subject for medicinal chemists seeking to develop innovative therapeutics.

The iodine atom in 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid serves as an excellent handle for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of diverse substituents at strategic positions within the molecule, facilitating the exploration of structure–activity relationships (SAR). Such modifications are essential for optimizing drug candidates and improving their pharmacokinetic profiles. The ability to precisely control molecular structure through these transformations underscores the compound's utility in drug development pipelines.

Recent advancements in computational chemistry have further highlighted the potential of 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid as a scaffold for drug design. Molecular modeling studies have revealed that this compound can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided researchers in designing derivatives with enhanced binding affinity and selectivity. Additionally, virtual screening approaches have identified novel analogs of this compound that may exhibit improved therapeutic efficacy. Such computational strategies are becoming increasingly integral to modern drug discovery workflows.

The benzoic acid component of 5-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid is particularly noteworthy due to its established role as a pharmacophore in numerous FDA-approved drugs. Benzoic acid derivatives are known for their anti-inflammatory and analgesic properties, making them relevant in treating conditions such as arthritis and pain syndromes. By combining this well-characterized moiety with the tetrazole and iodo functional groups, researchers can leverage existing knowledge while exploring new therapeutic avenues. This approach is particularly valuable in addressing unmet medical needs where traditional drug development methods may fall short.

In conclusion,5-iodo-2-(1H-1,2,3,4-tetrazol-1-yibenzoic acid (CAS No. 749920–55–6) represents a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining an iodinated benzene ring with a tetrazole group—make it an ideal candidate for further chemical exploration and biological evaluation. The benzoic acid backbone provides additional versatility for derivatization efforts aimed at optimizing drug-like properties such as solubility and bioavailability. As computational methods continue to enhance our understanding of molecular interactions,5–iodo–2–(lH–l, 2, 3, 4–tetrazol–l–yl)benz oic ac id is poised to play a crucial role in the development of novel therapeutics across multiple disease areas.